Cas no 51707-58-5 (Urea, N-(3-chlorophenyl)-N'-1,2,3-thiadiazol-5-yl-)

• Product Name: Urea, N-(3-chlorophenyl)-N'-1,2,3-thiadiazol-5-yl-
• CAS No: 51707-58-5
• MF: C₉H₇ClN₄OS
• MW: 254.696078538895
• CID: 361610
• PubChem ID: 13729972
• Update Time: 2025-04-19

Urea, N-(3-chlorophenyl)-N'-1,2,3-thiadiazol-5-yl- Chemical and Physical Properties

Names and Identifiers

• Urea, N-(3-chlorophenyl)-N'-1,2,3-thiadiazol-5-yl-
• 1-(3-chlorophenyl)-3-(thiadiazol-5-yl)urea
• N-(3-Chlorophenyl)-N'-1,2,3-thiadiazol-5-ylurea
• 51707-58-5
• DTXSID70547811
• SCHEMBL11349117

• Inchi： 1S/C9H7ClN4OS/c10-6-2-1-3-7(4-6)12-9(15)13-8-5-11-14-16-8/h1-5H,(H2,12,13,15)
• InChI Key： AWLHKUPWFTWKCQ-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1)NC(NC1=CN=NS1)=O

Computed Properties

• Exact Mass: 254.00311
• Monoisotopic Mass: 254.0029097g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 256
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 95.2Ų

Experimental Properties

• PSA: 66.91